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Compound of Interest

Compound Name: Phenyl formate

Cat. No.: B155538 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling, storage, and

disposal of phenyl formate. It is intended for laboratory personnel and professionals in the

field of drug development and scientific research who may work with this chemical. The

following sections detail the physical and chemical properties, toxicological data, hazard

identification, and comprehensive safety protocols.

Chemical and Physical Properties
Phenyl formate is a colorless to pale yellow liquid with a characteristic sweet, fruity odor.[1] It

is an ester formed from phenol and formic acid.[1] While it is almost insoluble in water, it is

soluble in alcohol and oils.[2][3]

Table 1: Physical and Chemical Properties of Phenyl Formate
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Property Value Source(s)

CAS Number 1864-94-4 [2][4]

Molecular Formula C₇H₆O₂ [2][4]

Molecular Weight 122.12 g/mol [2][4]

Appearance Colorless to pale yellow liquid [1]

Odor Characteristic sweet, fruity [1]

Boiling Point 62 °C at 1 mmHg [2][5]

Density 1.120 g/mL at 20 °C [2][3]

Flash Point 71 °C (159.8 °F) - closed cup [6][7]

Solubility in Water Immiscible [2][3]

Solubility in Organic Solvents Soluble in alcohol and oils [2][3]

Hazard Identification and Classification
Phenyl formate is classified as a hazardous substance. It is harmful if swallowed, causes skin

and serious eye irritation, and may cause respiratory irritation.[4][8][9]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute toxicity, Oral 4 H302: Harmful if swallowed

Skin irritation 2 H315: Causes skin irritation

Eye irritation 2
H319: Causes serious eye

irritation

Specific target organ toxicity –

single exposure
3

H335: May cause respiratory

irritation

Signal Word: Warning[4][8]
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Hazard Pictograms:

alt text

Toxicological Information
The primary routes of exposure to phenyl formate are inhalation, ingestion, and skin or eye

contact.[10] Acute effects include irritation to the skin, eyes, and respiratory tract.[8][9]

Ingestion can be harmful.[4][8]

Table 3: Acute Toxicity Data

Test Route Species Value Source(s)

LD50 Oral Rat 1330 mg/kg

Not explicitly

found, but

classified as

Acute Tox. 4

While specific quantitative data for skin and eye irritation were not found in the public domain,

the consistent classification as an irritant across multiple safety data sheets indicates a clear

hazard.[4][8][9]

Experimental Protocols
The following are representative experimental protocols for assessing the acute toxicity of a

substance like phenyl formate, based on OECD guidelines. These are not the results of

specific studies on phenyl formate but are illustrative of the methodologies that would be

employed.

Acute Oral Toxicity - Fixed Dose Procedure (Based on
OECD Guideline 420)
Objective: To determine the acute oral toxicity of a substance.

Principle: A stepwise procedure is used where the substance is administered orally to a group

of animals at one of a series of fixed dose levels. The initial dose is selected based on a
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sighting study. The outcome of the test is the identification of a dose that causes evident

toxicity but no mortality, and a dose that causes mortality.

Methodology:

Test Animals: Healthy, young adult rats (e.g., Sprague-Dawley strain), typically females, are

used. Animals are acclimatized to laboratory conditions for at least 5 days before the study.

Housing and Feeding: Animals are housed in appropriate cages with controlled temperature

(22 ± 3 °C), humidity (30-70%), and a 12-hour light/dark cycle. They have free access to

standard laboratory diet and drinking water. Food is withheld overnight before administration

of the test substance.

Dose Administration: The test substance is administered as a single dose by oral gavage.

The volume administered is based on the animal's body weight.

Sighting Study: A single animal is dosed at a starting dose (e.g., 300 mg/kg). If the animal

survives, a second animal is dosed at a higher fixed dose (e.g., 2000 mg/kg). If the first

animal dies, a second animal is dosed at a lower fixed dose (e.g., 50 mg/kg). This continues

until the dose causing evident toxicity or mortality is identified.

Main Study: Once the appropriate starting dose is determined, a group of five animals is

dosed at that level. Depending on the outcome (survival or mortality), further groups may be

dosed at higher or lower fixed doses.

Observations: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in

skin, fur, eyes, and behavior), and body weight changes for at least 14 days.

Pathology: At the end of the observation period, all surviving animals are euthanized and a

gross necropsy is performed.

In Vitro Skin Irritation: Reconstructed Human Epidermis
Test Method (Based on OECD Guideline 439)
Objective: To identify substances that are irritant to the skin.
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Principle: The test substance is applied topically to a three-dimensional reconstructed human

epidermis (RhE) model. Cell viability is measured to assess the irritant potential.

Methodology:

RhE Model: A commercially available, validated RhE model is used (e.g., EpiDerm™,

EpiSkin™).

Test Substance Application: A small amount of the undiluted liquid phenyl formate is applied

directly to the surface of the RhE tissue.

Exposure and Incubation: The tissues are exposed to the test substance for a defined period

(e.g., 60 minutes) at a controlled temperature and humidity (e.g., 37°C, 5% CO₂).

Rinsing and Post-Incubation: After exposure, the tissues are thoroughly rinsed to remove the

test substance and then incubated in fresh medium for a post-exposure period (e.g., 42

hours).

Viability Assessment: Cell viability is determined using a quantitative method, typically the

MTT assay. The amount of formazan produced is proportional to the number of viable cells.

Data Analysis: The cell viability of the test substance-treated tissues is expressed as a

percentage of the negative control-treated tissues. A substance is identified as an irritant if

the mean tissue viability is reduced below a defined threshold (e.g., ≤ 50%).

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
Objective: To determine the potential of a substance to cause eye irritation or corrosion.

Principle: A single dose of the substance is applied to the eye of an experimental animal. The

eye is then observed for a set period to evaluate the extent and reversibility of any ocular

lesions.

Methodology:

Test Animals: Healthy, adult albino rabbits are typically used.
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Dose Administration: A single dose of the test substance (e.g., 0.1 mL for liquids) is instilled

into the conjunctival sac of one eye of the animal. The other eye remains untreated and

serves as a control.

Observation: The eyes are examined for ocular reactions at 1, 24, 48, and 72 hours after

application. Observations include the cornea (opacity), iris, and conjunctiva (redness,

swelling, discharge).

Scoring: The severity of the ocular lesions is scored according to a standardized system.

Reversibility: The reversibility of the observed lesions is assessed over a period of up to 21

days.

Classification: The substance is classified as an irritant or corrosive based on the severity

and persistence of the ocular lesions.

Safe Handling and Storage
Personal Protective Equipment (PPE)
To minimize exposure, appropriate personal protective equipment must be worn when handling

phenyl formate.

Table 4: Recommended Personal Protective Equipment

PPE Type Specification

Eye/Face Protection Chemical safety goggles or a face shield.[11]

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber),

lab coat, and closed-toe shoes.[8][12]

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood. If ventilation is inadequate,

a NIOSH-approved respirator with an organic

vapor cartridge is recommended.[10]

Handling Procedures
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Work in a well-ventilated area, preferably in a chemical fume hood.[8][10]

Avoid contact with skin, eyes, and clothing.[8][12]

Avoid breathing vapors or mist.[8][12]

Keep away from heat, sparks, and open flames.[13]

Use non-sparking tools.[8]

Wash hands thoroughly after handling.[8]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated place.[8][10]

Keep away from incompatible materials such as strong oxidizing agents.[14]

Emergency Procedures
First-Aid Measures
Table 5: First-Aid Measures for Phenyl Formate Exposure
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Exposure Route First-Aid Procedure Source(s)

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

medical attention.

[8][9]

Skin Contact

Immediately wash the affected

area with soap and plenty of

water for at least 15 minutes.

Remove contaminated

clothing. Seek medical

attention if irritation persists.

[8][9]

Eye Contact

Immediately rinse eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing. Seek

immediate medical attention.

[8][9]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[8]

Accidental Release Measures
Small Spills: Absorb with an inert material such as sand, earth, or vermiculite and place in a

suitable container for disposal.[13]

Large Spills: Evacuate the area. Wear appropriate PPE. Contain the spill and prevent it from

entering drains or waterways.[13] Use non-sparking tools for cleanup.[8]
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[8]

Unsuitable Extinguishing Media: Do not use a heavy water stream.

Specific Hazards: Combustible liquid.[13] Hazardous decomposition products include carbon

oxides.[14]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[8]

Disposal Considerations
Dispose of phenyl formate and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations.[14] Do not allow the chemical to enter

drains or waterways.[8] Contact a licensed professional waste disposal service.[14]

Logical Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of phenyl formate
from acquisition to disposal.
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Acquisition of Phenyl Formate

Pre-Handling Checks
- Verify SDS

- Check container integrity

Don Appropriate PPE
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Handling in Controlled Environment
- Chemical Fume Hood
- Well-ventilated area

Experimental Use

Proper Storage
- Cool, dry, well-ventilated
- Tightly sealed container

Unused Material

Waste Collection
- Segregated, labeled waste container

Waste Material

Decontamination
- Clean work surfaces

- Wash hands

Waste Disposal
- Licensed waste disposal service

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of phenyl formate.
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This guide is intended for informational purposes only and does not supersede any local, state,

or federal regulations, or institutional safety protocols. Always consult the most current Safety

Data Sheet (SDS) for phenyl formate before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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